(Z)-2-(4-chlorobenzylidene)-7-((dimethylamino)methyl)-6-hydroxybenzofuran-3(2H)-one

• IUPAC Name: (2Z)-2-[(4-chlorophenyl)methylidene]-7-[(dimethylamino)methyl]-6-hydroxy-1-benzofuran-3-one
• InChI: InChI=1S/C18H16ClNO3/c1-20(2)10-14-15(21)8-7-13-17(22)16(23-18(13)14)9-11-3-5-12(19)6-4-11/h3-9,21H,10H2,1-2H3/b16-9-
• InChI Key: ASGXNFYBKACVIL-SXGWCWSVSA-N
• Canonical SMILES: CN(C)CC1=C(C=CC2=C1OC(=CC3=CC=C(C=C3)Cl)C2=O)O
• Isomeric SMILES: CN(C)CC1=C(C=CC2=C1O/C(=C\C3=CC=C(C=C3)Cl)/C2=O)O
• Molecular Formula: C18H16ClNO3
• Molecular Weight: 329.8 g/mol

Description

(Z)-2-(4-chlorobenzylidene)-7-((dimethylamino)methyl)-6-hydroxybenzofuran-3(2H)-one is a useful research compound. Its molecular formula is C18H16ClNO3 and its molecular weight is 329.78. The purity is usually 95%.
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Scientific Research Applications

Photoinduced Intramolecular Bifurcate Hydrogen Bond

A study on a series of 7-hydroxy-2-methylidene-2,3-dihydro-1H-inden-1-ones, including variants with dimethylaminophenyl substituents, demonstrated unusual mutual influence of components in photoinduced intramolecular bifurcate hydrogen bond formations. This work provides a foundation for understanding the photochemical behaviors of compounds like "(Z)-2-(4-chlorobenzylidene)-7-((dimethylamino)methyl)-6-hydroxybenzofuran-3(2H)-one" in scientific research (Sigalov, Shainyan, & Sterkhova, 2017).

Green Synthesis and DFT Study

A green synthesis approach was employed for isoxazol-5(4H)-one derivatives, highlighting environmentally friendly methods and theoretical (DFT) studies on structural parameters and vibrational frequencies. While not directly referencing the specific compound , this research underscores the importance of sustainable methods and computational studies in developing new materials and understanding their properties (Pourmousavi et al., 2018).

Synthesis of Spiro[isobenzofuran-1(3H),4'-piperidines]

Research on the synthesis of spiro[cyclohexane-1,1'(3'H)-isobenzofurans] as potential central nervous system agents provides insight into the synthetic routes and biological evaluations of structurally complex molecules, including derivatives with dimethylamino groups. This highlights the potential for synthesizing and evaluating compounds like "(Z)-2-(4-chlorobenzylidene)-7-((dimethylamino)methyl)-6-hydroxybenzofuran-3(2H)-one" for biological activities (Martin et al., 1981).